Cas no 53305-87-6 (Thiourea, N-(2-iodophenyl)-N'-methyl-)

• Product Name: Thiourea, N-(2-iodophenyl)-N'-methyl-
• CAS No: 53305-87-6
• MF: C₈H₉IN₂S
• MW: 292.139932394028
• CID: 357598
• PubChem ID: 12273785
• Update Time: 2025-04-19

Thiourea, N-(2-iodophenyl)-N'-methyl- Chemical and Physical Properties

Names and Identifiers

• Thiourea, N-(2-iodophenyl)-N'-methyl-
• 1-(2-iodophenyl)-3-methylthiourea
• 53305-87-6
• AKOS003706372
• DTXSID60483557

• Inchi： 1S/C8H9IN2S/c1-10-8(12)11-7-5-3-2-4-6(7)9/h2-5H,1H3,(H2,10,11,12)
• InChI Key： CQUWDORGMZULLX-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1NC(NC)=S

Computed Properties

• Exact Mass: 291.95277
• Monoisotopic Mass: 291.95312g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• PSA: 24.06